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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of MPC-1304, a novel
dihydropyridine calcium channel blocker, with established alternatives such as nifedipine and
manidipine. The information presented is based on available preclinical data to assist
researchers in evaluating its potential therapeutic applications.

Mechanism of Action: Dihydropyridine Calcium
Channel Blockers

MPC-1304, like other dihydropyridine derivatives, functions by inhibiting the influx of
extracellular calcium ions through L-type voltage-gated calcium channels.[1] This blockade
occurs in vascular smooth muscle cells, leading to vasodilation and a subsequent reduction in
peripheral vascular resistance, which ultimately lowers blood pressure.[2] The general signaling
pathway involves the binding of these drugs to the al subunit of the L-type calcium channel,
preventing the conformational change required for channel opening and calcium influx. This
reduction in intracellular calcium concentration inhibits the calcium-calmodulin-dependent
activation of myosin light-chain kinase, resulting in smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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